2-[(4-Carboxyheptanoyl)amino]benzoic acid

• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: 2-(4-carboxyheptanoylamino)benzoic acid
• InChI: InChI=1S/C15H19NO5/c1-2-5-10(14(18)19)8-9-13(17)16-12-7-4-3-6-11(12)15(20)21/h3-4,6-7,10H,2,5,8-9H2,1H3,(H,16,17)(H,18,19)(H,20,21)
• InChI Key: GZTROVWGOPZPGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC(=O)NC1=CC=CC=C1C(=O)O)C(=O)O

Description

2-(4-Carboxy-4-propylbutanamido)benzoic acid is an organic compound with a complex structure that includes both carboxylic acid and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-carboxy-4-propylbutanamido)benzoic acid typically involves multi-step organic reactions. One common method includes the acylation of aniline derivatives followed by amidation and subsequent carboxylation. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, reduce waste, and improve efficiency. The use of advanced purification techniques such as crystallization and chromatography is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-(4-Carboxy-4-propylbutanamido)benzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can convert the compound into more oxidized forms, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride to produce reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogenating agents, nucleophiles like amines or alcohols

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(4-Carboxy-4-propylbutanamido)benzoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential role in biological pathways and as a probe in biochemical assays.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-carboxy-4-propylbutanamido)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Benzoic acid: A simpler aromatic carboxylic acid with antimicrobial properties.

Para-aminobenzoic acid (PABA): Known for its role in folate synthesis and use in sunscreens.

Phenylboronic acid: Used in organic synthesis and as a receptor in molecular recognition.

Uniqueness

2-(4-Carboxy-4-propylbutanamido)benzoic acid is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions and applications. Its structure provides versatility in synthesis and potential for diverse scientific research applications .